Cas no 1040655-54-6 (N-(2-methylphenyl)-2-({4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(2-methylphenyl)-2-({4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1040655-54-6
• MF: C₂₁H₁₈N₄O₂S
• MW: 390.458222866058
• CID: 5384014
• Update Time: 2025-07-19

N-(2-methylphenyl)-2-({4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4,5-Dihydro-4-oxo-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio]-N-(2-methylphenyl)acetamide
• N-(2-methylphenyl)-2-({4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C21H18N4O2S/c1-13-7-5-6-10-16(13)23-17(26)12-28-21-24-18-15(14-8-3-2-4-9-14)11-22-19(18)20(27)25-21/h2-11,22H,12H2,1H3,(H,23,26)(H,24,25,27)
• InChI Key： UZJXHFPCLUNADX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CSC1NC(=O)C2NC=C(C3=CC=CC=C3)C=2N=1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.87±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on N-(2-methylphenyl)-2-({4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

N-(2-methylphenyl)-2-({4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 1040655-54-6): An Overview of a Promising Compound in Medicinal Chemistry

N-(2-methylphenyl)-2-({4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 1040655-54-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolo[3,2-d]pyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of N-(2-methylphenyl)-2-({4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is characterized by a central pyrrolo[3,2-d]pyrimidine core linked to a sulfanyl acetamide moiety and a 2-methylphenyl substituent. This combination of functional groups imparts the molecule with a high degree of structural complexity and versatility, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-(2-methylphenyl)-2-({4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, N-(2-methylphenyl)-2-({4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide has also demonstrated significant antiviral activity against several viral strains. A study conducted by researchers at the University of California found that this compound effectively inhibits the replication of herpes simplex virus (HSV) and human cytomegalovirus (HCMV). The mechanism of action involves the disruption of viral DNA synthesis and the inhibition of viral protein expression.

The anticancer potential of N-(2-methylphenyl)-2-{(4-oxyo7 phenyl 3H 4H 5H pyrrolo [3 2 d] pyrimidin 2 yl} sulfanyl) acetamide has also been explored in preclinical studies. Research published in Cancer Research has shown that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The compound has been tested against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells, with promising results.

The pharmacokinetic properties of N-(2-methylphenyl)-2-{(4-oxyo7 phenyl 3H 4H 5H pyrrolo [3 2 d] pyrimidin 2 yl} sulfanyl) acetamide have been extensively studied to ensure its suitability for clinical development. Preclinical studies have demonstrated that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters. It is rapidly absorbed from the gastrointestinal tract and has a long half-life, which suggests that it could be administered less frequently in clinical settings.

The safety profile of N-(2-methylphenyl)-2-{(4-oxyo7 phenyl 3H 4H 5H pyrrolo [3 2 d] pyrimidin 2 yl} sulfanyl) acetamide has also been evaluated in animal models. Toxicity studies have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for further clinical evaluation.

In conclusion, N-(2-methylphenyl)-2-{(4-oxyo7 phenyl 3H 4H 5H pyrrolo [3 2 d] pyrimidin 2 yl} sulfanyl) acetamide (CAS No. 1040655-54-6) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for drug development in areas such as inflammation, viral infections, and cancer. Ongoing research continues to explore its full potential and pave the way for its clinical translation.